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Compound Name:
2-Chloro-7-fluoroquinazoline-4-

acetic Acid

Cat. No.: B12283536

Get Quote

Structural Elucidation, Synthesis Strategy, and
Medicinal Utility[1]
Executive Summary
2-Chloro-7-fluoroquinazoline-4-acetic acid is a specialized heterocyclic building block used

primarily in the development of Aldose Reductase Inhibitors (ARIs) and kinase inhibitors (e.g.,

EGFR).[1] Its structural core—the quinazoline ring—is a "privileged scaffold" in medicinal

chemistry.[1] The presence of the C2-chlorine atom provides a critical electrophilic handle for

late-stage diversification (via

), while the C7-fluorine atom modulates metabolic stability and lipophilicity.[1] The C4-acetic
acid moiety serves as a key pharmacophore for hydrogen bonding or further derivatization into
amides/esters.[1]

CAS Number: 1784613-73-5[1][2]

Molecular Formula:

[1][2]
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Molecular Weight: 240.62 g/mol [1][2]

Nomenclature and Chemical Identity
While often listed in catalogs by its semi-systematic name, the rigorous IUPAC designation is

required for regulatory and patent precision.[1]

IUPAC Name Derivation
The systematic naming follows the hierarchy of functional groups and heterocyclic numbering:

Principal Group: Carboxylic acid (

) takes precedence, defining the suffix and the parent chain as "acetic acid."[1]

Parent Heterocycle: Quinazoline.[1][3][4][5][6][7] Numbering starts at the nitrogen atom (

) adjacent to the carbon between the rings, proceeding toward the other nitrogen (

) to minimize locants.[1]

Substituents:

Position 2: Chlorine (Chloro-)[1][5]

Position 7: Fluorine (Fluoro-)[1][8]

Position 4: The acetic acid chain attaches here.[1][7]

Official IUPAC Name:2-(2-Chloro-7-fluoroquinazolin-4-yl)acetic acid[1]

Structural Numbering Visualization
The following diagram illustrates the locant assignment critical for understanding the

regiochemistry described in Section 3.[1]
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Quinazoline Core Numbering
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Figure 1: Numbering scheme for the 2,7-disubstituted quinazoline scaffold.

Strategic Synthesis: The Regioselectivity Challenge
Synthesizing this molecule requires overcoming a specific challenge: distinguishing between

the C2 and C4 positions on the quinazoline ring.[1] Both are electrophilic, but for this target, we

must install the carbon chain at C4 while preserving the chlorine at C2.[1]

The "Malonate Displacement" Route
The most robust industrial route utilizes the difference in reactivity between the C2 and C4

positions of a 2,4-dichloro intermediate.[1]

Mechanistic Insight: In 2,4-dichloroquinazoline, the C4 position is significantly more reactive

toward nucleophilic attack than C2.[1] This is due to the summation of electron-withdrawing

effects from both nitrogen atoms (

and

) focusing on C4, whereas C2 is flanked by nitrogens that can donate electron density via
resonance, slightly mitigating its electrophilicity.[1]

Synthesis Pathway Diagram
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The following flowchart outlines the stepwise conversion from the aniline precursor to the final

acetic acid derivative.

2-Amino-4-fluorobenzoic Acid

Cyclization (Urea, 200°C)

+ Urea

7-Fluoroquinazoline-2,4(1H,3H)-dione

Chlorination (POCl3, PhNEt2)

2,4-Dichloro-7-fluoroquinazoline

Regioselective SNAr
(Diethyl malonate / NaH)

Targeting C4

Diethyl 2-(2-chloro-7-fluoroquinazolin-4-yl)malonate

Acidic Hydrolysis & Decarboxylation
(HCl / AcOH)

-CO2

2-(2-Chloro-7-fluoroquinazolin-4-yl)acetic acid
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Click to download full resolution via product page

Figure 2: Retrosynthetic pathway utilizing regioselective SNAr displacement.[1]

Detailed Experimental Protocols
Note: All procedures should be performed in a fume hood with appropriate PPE. The 2,4-

dichloro intermediate is a potent skin sensitizer.[1]

Step 1: Synthesis of 2,4-Dichloro-7-fluoroquinazoline[1]
Reagents: 7-Fluoroquinazoline-2,4-dione (1.0 eq), Phosphorus oxychloride (

, 10.0 eq), N,N-Diethylaniline (1.5 eq).

Procedure: Suspend the dione in

. Add N,N-diethylaniline dropwise (catalyst/base).[1] Reflux the mixture for 4–6 hours until
the solution becomes clear.

Workup: Remove excess

under reduced pressure. Pour the residue onto crushed ice/water (Caution: Exothermic).[1]
Extract with dichloromethane (DCM).[1] Wash organic layer with saturated

and brine.[1] Dry over

and concentrate.

Outcome: Yellow solid. Used immediately due to moisture sensitivity.[1]

Step 2: C4-Selective Alkylation (The Critical Step)
This step installs the carbon backbone of the acetic acid group.[1]

Reagents: Diethyl malonate (1.1 eq), Sodium Hydride (60% in oil, 2.2 eq), THF (anhydrous).

Procedure:

Wash NaH with hexane to remove oil.[1] Suspend in dry THF at 0°C.
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Add diethyl malonate dropwise.[1] Stir for 30 min to form the enolate (clear solution).

Cool the 2,4-dichloro-7-fluoroquinazoline (from Step 1) in THF to -10°C.

Crucial: Cannulate the malonate enolate slowly into the quinazoline solution. (Adding the

enolate to the electrophile favors mono-substitution at C4).[1]

Observation: The reaction typically turns deep orange/red.[1]

Validation: TLC should show consumption of the starting material (

in 20% EtOAc/Hex) and appearance of a polar spot.[1]

Step 3: Hydrolysis and Decarboxylation[1]
Reagents: 6N HCl, Acetic Acid.

Procedure: Dissolve the malonate intermediate in a 1:1 mixture of 6N HCl and glacial acetic

acid. Reflux for 3–4 hours.[1]

Mechanism: The acid hydrolyzes the ethyl esters to carboxylic acids.[1] The resulting gem-

dicarboxylic acid is unstable at reflux and undergoes thermal decarboxylation (

) to yield the mono-acetic acid.[1]

Purification: Cool to room temperature. The product often precipitates.[1] Filter and wash

with cold water.[1] Recrystallize from Ethanol/Water.[1]

Medicinal Chemistry Applications
The 2-(2-Chloro-7-fluoroquinazolin-4-yl)acetic acid scaffold is not a drug in itself but a high-

value intermediate.[1]

Aldose Reductase Inhibitors (ARIs)
Research indicates that quinazoline-4-acetic acid derivatives are potent inhibitors of Aldose

Reductase (ALR2), the enzyme implicated in diabetic complications (neuropathy, retinopathy).

[1]
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SAR Insight: The carboxylic acid headgroup binds to the anion-binding pocket (Tyr48,

His110, Trp111) of the enzyme.[1]

Role of 2-Cl: The chlorine allows for the attachment of lipophilic side chains (e.g.,

benzylamines) that occupy the specificity pocket of ALR2, enhancing potency into the

nanomolar range.[1]

Kinase Inhibition (EGFR)
While EGFR inhibitors typically possess an aniline at C4, the acetic acid motif allows for the

creation of irreversible inhibitors by coupling the acid to cysteine-trap warheads, or by

converting the acid to a hydroxamic acid for dual EGFR/HDAC inhibition.[1]

Data Summary: Physical Properties
Property Value Relevance

LogP (Predicted) ~1.8
Good membrane permeability

for intracellular targets.[1]

pKa (Acid) ~3.8

Ionized at physiological pH;

requires esterification for

prodrug strategies.[1]

H-Bond Donors 1 (COOH)

Interaction with catalytic

residues (e.g., Tyr48 in ALR2).

[1]

H-Bond Acceptors 4
N1, N3, C=O, F interaction

points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12283536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

